molecular formula C8H13F2NO2 B13196160 3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid

3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid

Cat. No.: B13196160
M. Wt: 193.19 g/mol
InChI Key: XMWKVPWCFRPXNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid is a high-purity chemical reagent intended for research and development purposes. This compound features a unique structure combining an azetidine ring, known for its role in medicinal chemistry, with a difluoropropanoic acid moiety. The azetidine group is a valuable saturated heterocycle that can improve the physicochemical and pharmacological properties of molecules, as seen in other research compounds where similar structures are used to map binding sites on receptors . The difluoro substitution on the propanoic acid chain is a common strategy in drug design to modulate electronegativity, metabolic stability, and bioavailability. Researchers may explore this reagent as a key synthetic intermediate or building block in the construction of more complex molecules, such as potential pharmacologically active agents. Its structure suggests potential applications in developing enzyme inhibitors or receptor ligands, where the azetidine and acid functional groups can contribute critical binding interactions. All chemical properties, safety information, and handling instructions are provided in the associated Certificate of Analysis. This product is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any other human use.

Properties

Molecular Formula

C8H13F2NO2

Molecular Weight

193.19 g/mol

IUPAC Name

3-(3,3-dimethylazetidin-1-yl)-2,2-difluoropropanoic acid

InChI

InChI=1S/C8H13F2NO2/c1-7(2)3-11(4-7)5-8(9,10)6(12)13/h3-5H2,1-2H3,(H,12,13)

InChI Key

XMWKVPWCFRPXNA-UHFFFAOYSA-N

Canonical SMILES

CC1(CN(C1)CC(C(=O)O)(F)F)C

Origin of Product

United States

Preparation Methods

Fluorinated Propanoic Acid Backbone Synthesis

One of the foundational steps involves preparing the 2,2-difluoropropanoic acid moiety. According to patent literature, a practical method involves three main steps:

Step Number Reaction Step Description Key Conditions
1 Chlorination Reaction of 4,4-difluoro-3-oxobutanoic acid ester with chlorine gas to form 4,4-difluoro-2,2-dichloro-3-oxobutanoic acid ester Chlorine gas, controlled temperature
2 Degradation Conversion of the chlorinated ester to 3,3-difluoro-1,1-dichloro-2-propanone Acidic conditions
3 Alkali decomposition Treatment of the dichloropropanone with basic aqueous solution to yield 3,3-difluoro-2-hydroxypropionic acid Basic aqueous solution, mild conditions

This process was found to be industrially applicable and efficient, overcoming previous chemical challenges related to regioselectivity and product stability.

Azetidine Ring Formation

The 3,3-dimethylazetidin-1-yl substituent is introduced via cyclization methods involving amine precursors. While specific data on this exact azetidine derivative are limited, general synthetic routes for azetidine rings include:

  • Nucleophilic substitution of haloalkylamines followed by intramolecular cyclization.
  • Use of protected amines and subsequent ring closure under basic or acidic catalysis.
  • Reductive amination or amide reduction methods to form the azetidine nitrogen center.

Given the presence of 3,3-dimethyl substitution, steric hindrance is a factor, and synthesis often involves pre-formed 3,3-dimethylazetidine intermediates or selective alkylation of azetidine rings.

Coupling of Azetidine and Difluoropropanoic Acid

The final coupling step typically involves amide bond formation or nucleophilic substitution to attach the azetidine nitrogen to the difluoropropanoic acid backbone. Common methods include:

  • Activation of the carboxylic acid group using coupling agents such as carbodiimides (e.g., EDC) or uronium salts (e.g., HATU) in polar aprotic solvents like N,N-dimethylformamide (DMF).
  • Use of bases such as N-ethyl-N-isopropylpropan-2-amine to facilitate coupling.
  • Controlled temperature (20°C to 40°C) and inert atmosphere to maximize yield and purity.

For example, a related amide coupling in similar compounds was achieved with yields up to 87% under these conditions.

Representative Experimental Conditions and Yields

Compound/Step Yield (%) Reaction Conditions Notes
3,3-Difluoro-2-hydroxypropionic acid High Chlorination, acid degradation, alkali decomposition Mild industrial conditions; short process with regioselective alkali decomposition
Azetidine ring formation (general method) Moderate Cyclization of haloalkylamines under basic/acidic catalysis Steric hindrance due to 3,3-dimethyl groups requires optimized conditions
Amide coupling of azetidine and acid moiety 77-87 Carbodiimide or uronium coupling agents in DMF at 20-40°C Inert atmosphere; purification by flash chromatography; yields up to 87% reported

Analytical and Purification Techniques

  • Reaction progress is monitored by HPLC and NMR spectroscopy to ensure regio- and stereoselectivity.
  • Purification commonly involves crystallization, liquid-liquid extraction, and flash chromatography.
  • Melting point determination and chiral purity assays are employed for final product characterization.

Chemical Reactions Analysis

Types of Reactions

3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

    Substitution: The azetidine ring can undergo substitution reactions with various nucleophiles and electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

    Substitution: Reagents such as alkyl halides, acyl chlorides, and organometallic compounds can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid has several scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: It can be used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

    Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid involves its interaction with specific molecular targets and pathways. The azetidine ring structure allows the compound to bind to enzymes and receptors, modulating their activity. The difluoropropanoic acid moiety can enhance the compound’s stability and reactivity, contributing to its overall biological activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Table 1: Key Structural Features of Comparable Compounds
Compound Name Substituent Features Molecular Weight (g/mol) Key References
3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid Azetidine ring, dimethyl, difluoro ~305.32*
3-(Dibenzylamino)-2,2-difluoropropanoic acid Dibenzylamino group, difluoro 305.32
3-(Dimethylamino)-2,2-difluoropropanoic acid HCl Open-chain dimethylamino, difluoro 189.59
3-(2,4-Dimethylphenyl)-2,2-difluoropropanoic acid Aryl substituent, difluoro 214.21
3,3-Difluoropropanoic acid No nitrogen substituent, difluoro 110.059

*Estimated based on structural similarity to .

Key Observations:
  • Fluorine Effects: The difluoro group near the carboxylic acid enhances acidity (pKa ~1.5–2.5, similar to ) and metabolic stability relative to non-fluorinated analogues.
  • Steric Effects: The dimethylazetidine group increases steric hindrance compared to dibenzylamino () or aryl substituents (), which may reduce off-target interactions but also limit solubility.

Physicochemical Properties

Table 2: Comparative Physicochemical Data
Compound Name LogP* Solubility (Aqueous) Acidity (pKa)
3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid ~1.8 Low ~2.0
3-(Dibenzylamino)-2,2-difluoropropanoic acid 3.5 Very low ~2.1
3-(Dimethylamino)-2,2-difluoropropanoic acid HCl 0.5 High ~1.9
3,3-Difluoropropanoic acid 0.3 Moderate ~1.8

*Estimated using fragment-based methods.

  • Lipophilicity: The dimethylazetidine derivative has moderate LogP, balancing membrane permeability and solubility better than highly lipophilic dibenzylamino analogues ().

Biological Activity

3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid is a synthetic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article reviews the current understanding of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

  • Molecular Formula : C₇H₁₃F₂N₃O₂
  • SMILES Notation : CC(C)N1CC(C1)C(C(=O)O)F(F)C

Research indicates that 3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid may act as an inhibitor of dipeptidyl peptidase IV (DPP-4), an enzyme implicated in glucose metabolism and type 2 diabetes management. DPP-4 inhibitors are known to enhance insulin secretion and decrease glucagon levels in the body, which can lead to improved glycemic control.

Inhibitory Activity

A related compound from the same family has shown significant inhibitory activity against DPP-4 with an IC50 value of 6.3 nM, suggesting that 3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid may exhibit similar or enhanced efficacy in inhibiting this enzyme .

Biological Activity Overview

The biological activity of this compound can be summarized as follows:

Activity Description
DPP-4 Inhibition Potential to improve glycemic control in type 2 diabetes patients.
Antitumor Activity Investigated for effects on tumor cell growth in preclinical models.
Metabolic Effects May influence metabolic pathways associated with obesity and insulin resistance.

Case Studies and Research Findings

  • DPP-4 Inhibition in Diabetes Models :
    • A study demonstrated that related compounds effectively reduced blood glucose levels in diabetic mice models, supporting the hypothesis that 3-(3,3-Dimethylazetidin-1-yl)-2,2-difluoropropanoic acid could similarly benefit diabetic patients .
  • Tumor Cell Growth :
    • Preclinical studies have shown that compounds within this class can promote growth and metastasis in RAS-mutated tumor cells. This suggests a dual role where inhibition may be beneficial in certain cancer types while potentially harmful in others .
  • Pharmacokinetics and Bioavailability :
    • The pharmacokinetic profile of related compounds indicates good oral bioavailability and favorable metabolic stability, which are critical for therapeutic applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.